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Compound of Interest

Compound Name: Bis(2-ethylhexyl)phosphine oxide

Cat. No.: B11948828

Get Quote

Part 1: Executive Summary & Critical
Disambiguation
The Core Directive: This guide provides the technical specifications for Bis(2-
ethylhexyl)phosphine oxide (DEHPO), a secondary phosphine oxide (SPO).

⚠️ CRITICAL DISAMBIGUATION: Before proceeding, verify your target compound. The

nomenclature for organophosphorus extractants is frequently conflated in literature.

Compound Abbreviation Structure CAS RN Function

Bis(2-

ethylhexyl)phosp

hine oxide

DEHPO 5086-13-5
Ligand /

Synergist

Bis(2-ethylhexyl)

phosphoric acid

D2EHPA /

HDEHP
298-07-7 Acidic Extractant

Bis(2-ethylhexyl)

phosphinic acid
P-229 3006-07-3 Acidic Extractant
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Note: This guide focuses exclusively on DEHPO, the secondary phosphine oxide containing a

P-H bond, often used as a pre-ligand in coordination chemistry and a neutral extractant in

hydrometallurgy.

Part 2: Physicochemical Specifications[1]
The following data aggregates theoretical values derived from stoichiometry and empirical

values from high-purity research samples.

Table 1: Core Molecular Specifications
Parameter Specification Technical Notes

Chemical Formula

Molecular Weight 274.42 g/mol
Calculated based on IUPAC

atomic weights.

Density (

)
0.86 – 0.88 g/cm³

At 25°C. Liquid state. Lower

than D2EHPA (0.97) due to

lack of phosphate oxygens.

Refractive Index (

)
1.4550 – 1.4600

Estimated range for purity

verification.

Boiling Point > 300°C (decomp)

High vacuum distillation

required (e.g., 160°C @ 0.1

mmHg).

Physical State Viscous Liquid Colorless to pale yellow.

Solubility Non-polar solvents

Soluble in toluene, kerosene,

hexane, DCM. Insoluble in

water.

Density & Temperature Correlation
For process engineering (e.g., mixer-settler design), density varies inversely with temperature.

The coefficient of thermal expansion for branched organophosphorus compounds suggests the

following approximation for operational range (20°C–60°C):
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(Where T is temperature in °C and

is in g/cm³)

Part 3: Structural Characterization & Purity
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), you cannot rely

on label claims. You must validate the P-H bond, which distinguishes DEHPO from tertiary

oxides (like TOPO) or acids (like D2EHPA).

Tautomeric Equilibrium
DEHPO exists in equilibrium between the dominant Secondary Phosphine Oxide (SPO) form

and the reactive Phosphinous Acid form. This equilibrium is solvent-dependent and critical for

metal coordination.

Spectroscopic Validation Protocol
A.

NMR (The Gold Standard)

Solvent:

Expected Shift:

20–45 ppm (Singlet).

Coupling: If proton-coupled, expect a doublet with large

coupling constant (~450–500 Hz). This confirms the P-H bond.

Impurity Check: Look for peaks at

0-5 ppm (Phosphoric acid derivatives) or

40-50 ppm (Tertiary oxides without P-H coupling).

B. FTIR Spectroscopy
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: Strong band at 1150–1200

.

: Medium, sharp band at 2250–2400

. (Critical Diagnostic).

Absence Check: Ensure no broad O-H stretch at 3000–3500

(indicates oxidation to phosphinic acid).

Part 4: Synthesis & Purification Workflow
As commercial sources for pure DEHPO are scarce compared to D2EHPA, in-house synthesis

via the Grignard route is the standard reliable method.

The "Self-Validating" Protocol
Reaction: Diethyl phosphite + 2-Ethylhexylmagnesium bromide

DEHPO
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Reagents:
Diethyl Phosphite + 
2-Ethylhexyl Bromide

Grignard Formation
(Mg, THF, Reflux)

Activation

Nucleophilic Substitution
(Dropwise addition at 0°C)

R-MgBr

Acid Hydrolysis
(HCl/Ice)

Intermediate

Phase Separation
(Org: Ether/Toluene)

Crude Mix

Vacuum Distillation
(Remove solvent & impurities)

Organic Layer

Final Product:
Bis(2-ethylhexyl)phosphine oxide

(>98% Purity)

High Vacuum

Click to download full resolution via product page
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Figure 1: Step-by-step synthesis workflow for DEHPO via the Grignard route, ensuring control

over the P-H bond formation.[1][2]

Step-by-Step Methodology
Grignard Preparation: React 2-ethylhexyl bromide with Mg turnings in anhydrous THF under

to form the Grignard reagent.

Substitution: Cool diethyl phosphite (1 eq) in THF to 0°C. Add Grignard reagent (2.1 eq)

dropwise. Why? Excess Grignard drives the double substitution of ethoxy groups.

Hydrolysis: Quench with dilute HCl. The P-Mg intermediate hydrolyzes to form the P(O)H

bond.

Purification: Wash organic phase with

(removes acidic impurities). Dry over

.

Isolation: Remove solvent via rotary evaporation. Perform Kugelrohr distillation (high

vacuum) to isolate the viscous oil.

Part 5: Application Context
Why Molecular Weight & Density Matter
In solvent extraction (SX), the molarity of the extractant is calculated using density and MW.

For DEHPO:

Mechanism of Action
DEHPO acts as a solvating extractant (similar to TBP or TOPO) but with the unique ability to

form bidentate complexes via the tautomeric P-OH form upon metal coordination.
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Figure 2: Dual-mode extraction mechanism showing tautomeric participation in metal

complexation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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